Cas no 104655-23-4 (Benzenamine,4-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-N-methyl-, hydrochloride (1:3))

Benzenamine,4-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-N-methyl-, hydrochloride (1:3) structure
104655-23-4 structure
Product Name:Benzenamine,4-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-N-methyl-, hydrochloride (1:3)
CAS No:104655-23-4
MF:C21H32Cl3N3O2
MW:464.856682777405
CID:161568
PubChem ID:59876
Update Time:2025-04-19

Benzenamine,4-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-N-methyl-, hydrochloride (1:3) Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-N-methyl-, hydrochloride (1:3)
    • 4-[3-[4-(2-methoxyphenyl)piperazin-1-yl]propoxy]-N-methylaniline,trihydrochloride
    • 1-[4-(N-Methylaminophenoxy)]-3-{N1-[N4-(2-methoxyphenyl)piperazinyl]}propane hydrochloride
    • 4-(3-(4-(2-Methoxyphenyl)-1-piperazinyl)propoxy)-N-methylbenzenamine trihydrochloride hydrate
    • 4-{3-[4-(2-methoxyphenyl)piperazin-1-yl]propoxy}-N-methylaniline trihydrochloride
    • AC1L1S4K
    • Benzenamine, 4-(3-(4-(2-methoxyphenyl)-1-piperazinyl)propoxy)-N-met
    • LS-28369
    • Benzenamine, 4-(3-(4-(2-methoxyphenyl)-1-piperazinyl)propoxy)-N-methyl-, trihydrochloride, hydrate
    • 104655-23-4
    • DTXSID20146631
    • Inchi: 1S/C21H29N3O2.3ClH/c1-22-18-8-10-19(11-9-18)26-17-5-12-23-13-15-24(16-14-23)20-6-3-4-7-21(20)25-2;;;/h3-4,6-11,22H,5,12-17H2,1-2H3;3*1H
    • InChI Key: AXFRRAFNZQAHRY-UHFFFAOYSA-N
    • SMILES: Cl.Cl.Cl.O(C1C=CC(=CC=1)NC)CCCN1CCN(C2C=CC=CC=2OC)CC1

Computed Properties

  • Exact Mass: 463.15636
  • Monoisotopic Mass: 463.15601
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 380
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37

Experimental Properties

  • Boiling Point: 540.8°Cat760mmHg
  • Flash Point: 280.9°C
  • PSA: 36.97
  • LogP: 5.80990
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